Cas no 2284-20-0 (4-Methoxyphenyl isothiocyanate)

• Product Name: 4-Methoxyphenyl isothiocyanate
• CAS No: 2284-20-0
• MF: C₈H₇NOS
• MW: 165.212280511856
• MDL: MFCD00011676
• CID: 84226
• PubChem ID: 75293
• Update Time: 2025-04-18

4-Methoxyphenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• 1-isothiocyanato-4-methoxy-benzene
• 4-Methoxyphenyl isothiocyanate
• 1-Isothiocyanato-4-methoxybenzene
• p-Methoxyphenyl Isothiocyanate
• 4-MeOC6H4NCS
• 4-methoxybenzenisothiocyanate
• Benzene,1-isothiocyanato-4-methoxy
• Isothiocyanic Acid 4-Methoxyphenyl Ester
• p-MeOC6H4-NCS
• 4-Methoxyphenylisothiocyanate
• Benzene, 1-isothiocyanato-4-methoxy-
• VRPQCVLBOZOYCG-UHFFFAOYSA-N
• p-Anisyl isothiocyanate
• 4-Isothiocyanatoanisole
• p-methoxyphenylisothiocyanate
• NCIOpen2_000741
• 4-methox
• GEO-02886
• BCP26727
• FS-3847
• 4-methoxy phenyl isothiocyanate
• NSC-77713
• CHEMBL4755299
• NS00027273
• Phenylisothiocyanate, 4-methoxy
• J-802144
• NSC 77713
• MFCD00011676
• A15390
• EINECS 218-921-3
• D78362
• DTXSID00177387
• AKOS000212295
• 4-Methoxyphenyl isothiocyanate, 98%
• FT-0618960
• F2121-0325
• 1-isothiocyanato-4-methoxy benzene
• Z56921427
• EN300-17328
• SCHEMBL40681
• PD168608
• FT-0618949
• I0513
• NSC77713
• 4-methoxylphenyl isothiocyanate
• HJ7V98MU87
• 2284-20-0
• SY012198
• 1-Isothiocyanato-4-methoxybenzene #
• STK397868
• BBL012568

• MDL： MFCD00011676
• Inchi： 1S/C8H7NOS/c1-10-8-4-2-7(3-5-8)9-6-11/h2-5H,1H3
• InChI Key： VRPQCVLBOZOYCG-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC(=CC=1)OC
• BRN： 606967

Computed Properties

• Exact Mass: 165.02500
• Monoisotopic Mass: 165.024835
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6
• Topological Polar Surface Area: 53.7

Experimental Properties

• Color/Form: Grayish yellow liquid with pungent smell
• Density: 1.196 g/mL at 25 °C(lit.)
• Melting Point: 18 °C (lit.)
• Boiling Point: 281°C(lit.)
• Flash Point: Degrees Fahrenheit:228.2°F
  Degrees Celsius:109°C
  
• Refractive Index: n20/D 1.653(lit.)
• Water Partition Coefficient: It hydrolyzes in water.
• PSA: 53.68000
• LogP: 2.42950
• Sensitiveness: Moisture Sensitive
• Solubility: Hydrolyzable

4-Methoxyphenyl isothiocyanate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314,H317,H334
• Warning Statement： P261,P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 1760 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34-42
• Safety Instruction： S26; S27; S28
• FLUKA BRAND F CODES：10-19-21
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Storage Condition：0-10°C
• Packing Group：III
• Hazard Level：8
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34; R42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides